Cas no 178747-83-6 (4-fluoro-1,2-benzoxazol-3-one)

• Product Name: 4-fluoro-1,2-benzoxazol-3-one
• CAS No: 178747-83-6
• MF: C₇H₄FNO₂
• MW: 153.110565185547
• MDL: MFCD18804910
• CID: 112965
• PubChem ID: 11815956
• Update Time: 2025-04-18

4-fluoro-1,2-benzoxazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzo[d]isoxazol-3(2H)-one
• 4-Fluoro-1,2-benzisoxazol-3(2H)-one
• 1,2-Benzisoxazol-3(2H)-one,4-fluoro-
• 4-fluoro-benzo[d]isoxazol-3-ol
• 4-Fluorobenzo[d]isoxazol-3-ol
• 3-hydroxy-4-fluoro-1,2-benzisoxazole
• ANW-70487
• Benzo[d]isoxazol-3-ol Derivative, 3b
• CHEMBL506718
• CTK8C3748
• SureCN617995
• 1,2-Benzisoxazol-3(2H)-one,4-fluoro-(9CI)
• AK100152
• BDBM23169
• 4-fluoro-1,2-benzoxazol-3-ol
• 4-fluoro-1,2-benzoxazol-3-one
• LAMXJMFSONZHOP-UHFFFAOYSA-N
• 4-Fluoro-1,2-benzisoxazol-3-ol
• FCH3710784
• 4-Fluoro-1,2-benzisoxazol
• SY113965
• CS-B1578
• SCHEMBL617995
• AKOS005264361
• DTXSID70473429
• 4-Fluorobenzisoxazol-3(2H)-one
• 178747-83-6
• A881371
• MFCD18804910
• AKOS016002768
• DS-3479
• EN300-318824
• DB-349242
• 4-FLUORO-2H-1,2-BENZOXAZOL-3-ONE
• 1,2-Benzisoxazol-3(2H)-one, 4-fluoro-

• MDL： MFCD18804910
• Inchi： 1S/C7H4FNO2/c8-4-2-1-3-5-6(4)7(10)9-11-5/h1-3H,(H,9,10)
• InChI Key： LAMXJMFSONZHOP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(NO2)=O

Computed Properties

• Exact Mass: 153.02260653g/mol
• Monoisotopic Mass: 153.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.440±0.06 g/cm3 (20 ºC 760 Torr)
• Melting Point: 201-205 ºC
• Solubility: Slightly soluble (5.8 g/l) (25 º C)

4-fluoro-1,2-benzoxazol-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones